![molecular formula C14H7F5NO2- B150569 Pentafluorobenzyl-4-aminobenzoate CAS No. 132766-40-6](/img/structure/B150569.png)
Pentafluorobenzyl-4-aminobenzoate
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Overview
Description
Pentafluorobenzyl-4-aminobenzoate (PFBA) is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. PFBA is a derivative of benzoic acid, where the amino group is substituted with a pentafluorobenzyl group. This modification enhances the compound's solubility and stability, making it an ideal candidate for various laboratory experiments.
Mechanism of Action
The mechanism of action of Pentafluorobenzyl-4-aminobenzoate is not well understood, but it is believed to involve the formation of stable derivatives with various compounds. This compound reacts with amino and carboxyl groups of compounds, forming stable derivatives that are amenable to detection and quantification by analytical techniques.
Biochemical and Physiological Effects
This compound has not been extensively studied for its biochemical and physiological effects. However, some studies have reported that the compound may have anti-inflammatory and antioxidant properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cells.
Advantages and Limitations for Lab Experiments
Pentafluorobenzyl-4-aminobenzoate has several advantages over other derivatizing agents used in analytical techniques. The compound's pentafluorobenzyl group enhances the sensitivity and selectivity of detection, making it an ideal candidate for trace analysis. This compound is stable, non-volatile, and non-toxic, making it safe and easy to handle in the laboratory.
However, this compound also has some limitations. The compound's high reactivity can lead to the formation of unwanted derivatives, leading to inaccurate results. This compound is also relatively expensive compared to other derivatizing agents, making it less accessible to researchers with limited funding.
Future Directions
Future research on Pentafluorobenzyl-4-aminobenzoate can focus on exploring its potential applications in various scientific fields. The compound's unique properties make it a promising candidate for use in drug discovery, environmental analysis, and food safety testing. This compound can also be modified to improve its stability and selectivity, leading to the development of more efficient derivatizing agents.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. The compound's synthesis method is straightforward, and it has been extensively studied in various scientific fields. This compound has several advantages over other derivatizing agents, but it also has some limitations. Future research can focus on exploring its potential applications and improving its properties to develop more efficient derivatizing agents.
Synthesis Methods
The synthesis of Pentafluorobenzyl-4-aminobenzoate involves the reaction between pentafluorobenzyl chloride and 4-aminobenzoic acid in the presence of a base such as triethylamine. The reaction proceeds through an amide coupling mechanism, resulting in the formation of this compound. The synthesis of this compound can be easily scaled up to produce large quantities of the compound, making it readily available for scientific research.
Scientific Research Applications
Pentafluorobenzyl-4-aminobenzoate has been extensively studied in various scientific fields, including analytical chemistry, biochemistry, and pharmacology. The compound's unique properties make it an ideal candidate for use in analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). This compound is used as a derivatizing agent to enhance the detection and quantification of various compounds, including amino acids, peptides, and drugs.
Properties
132766-40-6 | |
Molecular Formula |
C14H7F5NO2- |
Molecular Weight |
316.2 g/mol |
IUPAC Name |
2-benzyl-4-(difluoroamino)-3,5,6-trifluorobenzoate |
InChI |
InChI=1S/C14H8F5NO2/c15-10-8(6-7-4-2-1-3-5-7)9(14(21)22)11(16)12(17)13(10)20(18)19/h1-5H,6H2,(H,21,22)/p-1 |
InChI Key |
OGHDXQVJJLANML-UHFFFAOYSA-M |
SMILES |
C1=CC=C(C=C1)CC2=C(C(=C(C(=C2F)N(F)F)F)F)C(=O)[O-] |
Canonical SMILES |
C1=CC=C(C=C1)CC2=C(C(=C(C(=C2F)N(F)F)F)F)C(=O)[O-] |
132766-40-6 | |
synonyms |
pentafluorobenzyl-4-aminobenzoate pentafluorobenzyl-4-aminobenzoic acid PFBAB |
Origin of Product |
United States |
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